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Compound of Interest

Compound Name: Benzyl isoeugenol

Cat. No.: B3030593

An In-depth Technical Guide to Benzyl Isoeugenol: Chemical Properties and Structure

Introduction

Benzyl isoeugenol (CAS No. 120-11-6) is a synthetic aromatic compound valued for its sweet,
floral, and spicy fragrance profile, reminiscent of carnation and orange blossom.[1] It is widely
utilized in the flavor and fragrance industries to impart warmth and depth to a variety of
products, including perfumes, cosmetics, and personal care items.[2] Structurally derived from
isoeugenol, a natural constituent of essential oils like clove oil, benzyl isoeugenol is
synthesized to enhance stability and modify its olfactory characteristics.[3] This technical guide
provides a comprehensive overview of the chemical and physical properties, structure,
synthesis, and reported biological activities of benzyl isoeugenol, intended for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identification

Benzyl isoeugenol is the benzyl ether of isoeugenol. The CAS registry number 120-11-6 does
not specify the stereoisomer, and it often exists as a mixture of (E) and (Z)-isomers.[4] The
IUPAC name for the (E)-isomer is 2-methoxy-1-(phenylmethoxy)-4-[(E)-prop-1-enyl]benzene.[5]

e Molecular Formula: C17H1802[4]

« Canonical SMILES:; CC=CC1=CC(=C(C=C1)0CC2=CC=CC=C2)OC[6]
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« InChl: INChl=1S/C17H1802/c1-3-7-14-10-11-16(17(12-14)18-2)19-13-15-8-5-4-6-9-15/h3-
12H,13H2,1-2H3[6]

e InChlKey: YKSSSKBJDZDZTD-UHFFFAQOY SA-NI6]

Physicochemical Properties

The physical and chemical properties of benzyl isoeugenol are summarized in the table
below. It is a white to ivory-colored crystalline powder at room temperature with a faint, floral
aroma.[6] It is insoluble in water but soluble in organic solvents like ethanol and oils.[6]

Property Value Reference(s)
Molecular Weight 254.32 g/mol [6]

Melting Point 57 -63 °C [4]

Boiling Point 282 °C at 760 mmHg [4171

Flash Point >93.33°C [4]

o 2.344 mg/L at 25 °C
Solubility in Water , [4]
(estimated)

logP (o/w) 4.344 (estimated) [4]

White to ivory-colored
Appearance _ [6]
crystalline powder

Experimental Protocols
Synthesis of Benzyl Isoeugenol

A common method for the synthesis of benzyl isoeugenol involves a two-step process starting
from eugenol, a readily available natural product.[8]

Step 1: Isomerization of Eugenol to Isoeugenol

Eugenol is isomerized to isoeugenol in the presence of a catalyst. A patented method utilizes
carbonyl iron as the catalyst.[8] This process involves the migration of the double bond from the
allyl group to be in conjugation with the benzene ring.
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Step 2: Benzylation of Isoeugenol

The traditional synthesis of benzyl isoeugenol involves the reaction of isoeugenol with benzyl
chloride.[8] This is a Williamson ether synthesis where the phenolic hydroxyl group of
isoeugenol is deprotonated by a base, such as potassium hydroxide, to form a phenoxide ion.
This nucleophilic phenoxide then attacks the benzyl chloride, displacing the chloride ion and
forming the benzyl ether.[8]

Benzyl Chloride
Base (e.g., KOH) B = > Benzyl Isoeugenol
enzylation

.| Isoeugenol
Isomerization =
Catalyst (e.g., Carbonyl Iron) Eugenol

Click to download full resolution via product page

Synthesis workflow of Benzyl Isoeugenol from Eugenol.

Spectral Data

Detailed spectral data for benzyl isoeugenol is available in various databases.

e 'H NMR: Proton NMR data is available and can be used to confirm the structure of the
molecule.[6]

e Mass Spectrometry: The NIST WebBook provides the electron ionization mass spectrum for
benzyl isoeugenol.[9]

Biological Activities and Potential Applications

Recent studies have highlighted several potential biological activities of benzyl isoeugenol,
suggesting its utility beyond the flavor and fragrance industries.

» Antimicrobial and Antifungal Properties: Research indicates that benzyl isoeugenol may
possess activity against various bacteria and fungi, including Staphylococcus aureus,
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Escherichia coli, and Candida albicans.[10] The proposed mechanism of action involves the
disruption of microbial cell membranes.[11]

» Antioxidant Activity: Benzyl isoeugenol has demonstrated antioxidant properties, with the
ability to scavenge free radicals.[10] This activity could be beneficial in applications such as
food preservation.

e Enzyme Inhibition: Studies have explored its potential to inhibit enzymes like
acetylcholinesterase and tyrosinase, suggesting possible applications in neurodegenerative
disease research and cosmetics, respectively.[10]

e Anticancer Properties: Preliminary research suggests that benzyl isoeugenol may have
anti-proliferative and pro-apoptotic effects on certain cancer cell lines, though further
investigation is required.[10]

» Anti-inflammatory Activity: Some studies have indicated potential anti-inflammatory
properties.[10]
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Reported biological activities of Benzyl Isoeugenol.

Safety and Regulation

Benzyl isoeugenol is classified as a skin sensitizer and its use in fragrance compositions is
restricted under IFRA Standards.[3] The Joint FAO/WHO Expert Committee on Food Additives
(JECFA) has evaluated isoeugenyl benzyl ether and concluded that there is "no safety concern
at current levels of intake when used as a flavouring agent”.[6]
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Conclusion

Benzyl isoeugenol is a well-characterized aromatic compound with a rich history in the
fragrance industry. Its chemical properties and structure are well-defined, and its synthesis is
achievable from readily available precursors. Beyond its traditional uses, emerging research on
its biological activities, including antimicrobial and antioxidant properties, opens up new
avenues for its application in the pharmaceutical and food science sectors. Further research is
warranted to fully elucidate the mechanisms of action and potential therapeutic benefits of this
versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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